Cas no 898771-10-3 (Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate)

• Product Name: Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate
• CAS No: 898771-10-3
• MF: C₂₀H₂₉NO₃
• MW: 331.449166059494
• MDL: MFCD03842062
• CID: 1946769
• PubChem ID: 24724836
• Update Time: 2025-10-28

Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-oxo-7-[3-(pyrrolidin-1-ylmethyl)phenyl]heptanoate
• ethyl 7-oxo-7-[3-(pyrrolidinomethyl)phenyl]heptanoate
• CTK5G5154
• AG-H-65238
• KB-202465
• MS-21455
• AKOS016020609
• 898771-10-3
• Ethyl 7-oxo-7-{3-[(pyrrolidin-1-yl)methyl]phenyl}heptanoate
• ethyl7-oxo-7-[3-(pyrrolidinomethyl)phenyl]heptanoate
• DTXSID40643233
• MFCD03842062
• Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate

• MDL： MFCD03842062
• Inchi： 1S/C20H29NO3/c1-2-24-20(23)12-5-3-4-11-19(22)18-10-8-9-17(15-18)16-21-13-6-7-14-21/h8-10,15H,2-7,11-14,16H2,1H3
• InChI Key： NLYDPDZDXAZFHV-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC(=O)OCC)C1=CC=CC(=C1)CN1CCCC1

Computed Properties

• Exact Mass: 331.21500
• Monoisotopic Mass: 331.21474379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 3.91660

Additional information on Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate

Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate (CAS No. 898771-10-3): A Comprehensive Overview

Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate (CAS No. 898771-10-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various applications, particularly in the synthesis of novel therapeutic agents. Its molecular structure, featuring a heptanoate ester group linked to a phenyl ring substituted with a pyrrolidinomethyl moiety, makes it an intriguing candidate for further exploration.

The chemical formula of Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate can be represented as C₂₂H₃₃NO₃. This formula underscores its complex composition, which includes carbon, hydrogen, nitrogen, and oxygen atoms arranged in a specific manner to confer distinct chemical behaviors. The presence of the oxo group (C=O) and the ester linkage (COO-) contributes to its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, there has been a surge in research focused on developing new pharmacophores that can interact with biological targets to modulate disease processes. The structural features of Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate make it an attractive scaffold for designing molecules with potential therapeutic effects. Specifically, the pyrrolidinomethyl group is known for its ability to enhance binding affinity and selectivity when incorporated into drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory agents. Inflammatory processes are central to numerous pathological conditions, including autoimmune diseases and chronic infections. Researchers have been exploring novel molecules that can selectively inhibit key inflammatory pathways without causing significant side effects. The unique structural motif of Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate suggests that it may interact with inflammatory mediators or enzymes, thereby offering a new avenue for therapeutic intervention.

Furthermore, the compound has shown promise in preliminary studies as a precursor for more complex derivatives. By modifying specific functional groups within its structure, scientists can generate a library of compounds with tailored properties. This approach is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for further development. The versatility of Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate as a building block underscores its significance in medicinal chemistry.

The synthesis of Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These methods not only enhance yield but also improve the purity of the final product, which is crucial for pharmaceutical applications.

In terms of pharmacokinetic properties, early studies suggest that derivatives of this compound exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This is an essential consideration for any drug candidate, as poor ADME properties can limit clinical efficacy despite promising biological activity. The ability of Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate to meet these criteria makes it a promising candidate for further investigation.

The field of drug discovery is continuously evolving with advancements in computational chemistry and artificial intelligence (AI). These technologies are being leveraged to predict the binding affinity and metabolic stability of potential drug candidates before they are synthesized in the laboratory. By integrating experimental data with computational models, researchers can accelerate the process of identifying promising compounds like Ethyl 7-oxo-7-3-(pyrrolidinomethyl)phenylheptanoate.

In conclusion, Ethyl 7-oxyo-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-pyrrolidinomethyl-pyrrolidinomethyl-pyrrolidinomethyl-pyrrolidinomethyl-pyrrolidinomethyl-pyrrolidinomethyl-pyrrolidinomethyl-pyrrolidinomethyl-pyrrolidinomethyl-pyrrolidinomethyl-pyrrolidinomethyl-pyrrolidinomethyl-pyrролидинометильныйпентаноат (CAS No. 89877110_3) represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its importance in medicinal chemistry is likely to grow even further.